Cas no 5625-40-1 (Cyclo(tyrosyl-tyrosyl))

• Product Name: Cyclo(tyrosyl-tyrosyl)
• CAS No: 5625-40-1
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• MDL: MFCD22199837
• CID: 371594
• PubChem ID: 192816
• Update Time: 2025-05-18

Cyclo(tyrosyl-tyrosyl) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis[(4-hydroxyphenyl)methyl]-
• 3,6-bis[(4-hydroxyphenyl)methyl]piperazine-2,5-dione
• cyclo(tyrosyl-tyrosyl)
• 3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione
• Cyclo(tyr-tyr)
• NSC686960
• 3,6-Bis(4-Hydroxybenzyl)Piperazine-2,5-Quinone
• 3,6-Bis(4-hydroxybenzyl)-2,5-piperazinedione
• cyclodityrosine
• TRA0053128
• NCI60_031337
• 3,6-di(4-hydro
• Dicyclotyrosine
• CHEMBL2002640
• AS-66867
• 3,6-di(4-hydroxybenzyl)-2,5-dioxopiperazine
• 3,6-bis[(4-hydroxyphenyl)methyl]-2,5-piperazinedione
• 3,6-Bis[(4-hydroxyphenyl)methyl]-3,6-dihydropyrazine-2,5-diol
• Q27104926
• NSC-686960
• PD036421
• 2,5-Piperazinedione, 3,6-bis((4-hydroxyphenyl)methyl)-
• CHEBI:65048
• DTXSID90971679
• 5625-40-1
• AKOS025243801
• SCHEMBL1225724
• A10537
• Cyclo(tyrosyl-tyrosyl)

• MDL： MFCD22199837
• Inchi： 1S/C18H18N2O4/c21-13-5-1-11(2-6-13)9-15-17(23)20-16(18(24)19-15)10-12-3-7-14(22)8-4-12/h1-8,15-16,21-22H,9-10H2,(H,19,24)(H,20,23)
• InChI Key： NGPCLOGFGKJCBP-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC(=CC=2)O)NC(C(CC2C=CC(=CC=2)O)N1)=O

Computed Properties

• Exact Mass: 326.12674
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 2
• Topological Polar Surface Area: 98.7

Experimental Properties

• PSA: 98.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on Cyclo(tyrosyl-tyrosyl)

Cyclo(tyrosyl-tyrosyl) (CAS No. 5625-40-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Cyclo(tyrosyl-tyrosyl), identified by the Chemical Abstracts Service Number (CAS No.) 5625-40-1, is a cyclic dipeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, composed of two tyrosine residues linked in a cyclic arrangement, exhibits unique structural and functional properties that make it a valuable tool in various scientific investigations.

At the core of understanding Cyclo(tyrosyl-tyrosyl) lies its molecular structure. The cyclic backbone, formed by a peptide bond between the carboxyl group of one tyrosine and the amino group of another, imparts rigidity and stability to the molecule. This structural feature is crucial for its biological activity, as it allows the compound to interact with specific targets in a highly selective manner. The presence of two tyrosine residues also contributes to its reactivity, enabling participation in various biochemical pathways.

The chemical properties of Cyclo(tyrosyl-tyrosyl) make it an intriguing candidate for drug development. Its ability to mimic natural dipeptides while maintaining enhanced stability has opened new avenues in medicinal chemistry. Researchers have leveraged these properties to design molecules that can modulate enzyme activity, interfere with protein-protein interactions, and even serve as probes for studying protein function.

In recent years, significant advancements have been made in understanding the biological roles of tyrosine residues in signaling pathways. The cyclic structure of Cyclo(tyrosyl-tyrosyl) allows it to mimic the natural tyrosine-based motifs found in many proteins, such as receptor tyrosine kinases (RTKs) and intracellular signaling proteins. This has led to its exploration as an inhibitor or activator in various therapeutic contexts. For instance, studies have shown that derivatives of this compound can interfere with the phosphorylation cascades mediated by RTKs, potentially offering insights into treating cancers and inflammatory diseases.

One of the most promising applications of Cyclo(tyrosyl-tyrosyl) is in the development of targeted therapies for neurological disorders. Tyrosine residues are critical for the function of many neurotransmitter receptors and enzymes involved in brain health. By designing analogs that can selectively interact with these targets, researchers aim to develop treatments for conditions such as Alzheimer's disease, Parkinson's disease, and neurodegenerative disorders. Preliminary studies have demonstrated that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects, highlighting their potential as therapeutic agents.

The synthesis of Cyclo(tyrosyl-tyrosyl) is another area where significant progress has been achieved. Advances in solid-phase peptide synthesis (SPPS) have made it possible to produce this compound with high purity and yield. Additionally, modifications such as introducing fluorinated or methylated groups at specific positions have enhanced its pharmacological properties. These synthetic strategies have not only facilitated research but also paved the way for large-scale production needed for clinical trials.

The role of computational chemistry in studying Cyclo(tyrosyl-tyrosyl) cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. By simulating these interactions, researchers can identify key binding sites and optimize the molecule's affinity for its intended target. This approach has accelerated drug discovery efforts by allowing virtual screening of thousands of potential derivatives before experimental synthesis.

Emerging research also suggests that Cyclo(tyrosyl-tyrosyl) may have applications beyond traditional pharmaceuticals. Its unique ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or a component in metal-organic frameworks (MOFs). These materials are being explored for applications ranging from catalysis to environmental remediation, demonstrating the versatility of this compound.

The future prospects for Cyclo(tyrosyl-tyrosyl) are vast and multifaceted. As our understanding of biological systems continues to evolve, so does the potential for this molecule to contribute to therapeutic innovation. Ongoing research aims to expand its applications into areas such as regenerative medicine and precision oncology. By combining synthetic chemistry with cutting-edge biotechnology, scientists are poised to unlock new possibilities for this remarkable compound.